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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2,7-Dimethylphenazine (CAS No. 3236-92-

8) is not readily available in the public domain. The following guide is based on the safety data

for the parent compound, Phenazine (CAS No. 92-82-0), and should be used as a general

reference with caution. The toxicological and physical properties of 2,7-Dimethylphenazine
may differ. It is imperative to conduct a thorough risk assessment and consult a certified safety

professional before handling this chemical.

This technical guide provides a comprehensive overview of the known safety and handling

precautions for phenazine, intended to serve as a surrogate for 2,7-Dimethylphenazine for

researchers, scientists, and drug development professionals. All quantitative data is

summarized in structured tables, and a logical workflow for safety precautions is presented in a

diagram.

Hazard Identification and Classification
Phenazine is classified as hazardous under the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200). The primary hazards are related to oral toxicity and potential genetic

defects.[1]
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Hazard Classification Category Hazard Statement

Acute oral toxicity Category 4 H302: Harmful if swallowed

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

GHS Label Elements:

Pictogram Signal Word Hazard Statements

alt text

alt text

Warning

H302: Harmful if

swallowedH341: Suspected of

causing genetic defects

First-Aid Measures
Immediate medical attention is required in case of exposure.

Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.

Inhalation

Remove from exposure, lie down. Remove to

fresh air. If not breathing, give artificial

respiration. Get medical attention.

Ingestion Clean mouth with water. Get medical attention.

Fire-Fighting Measures
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Parameter Information

Suitable Extinguishing Media
Water spray, Carbon dioxide (CO2), Dry

chemical, Chemical foam.

Unsuitable Extinguishing Media No information available.

Specific Hazards Arising from the Chemical
Keep product and empty container away from

heat and sources of ignition.

Hazardous Combustion Products
Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2).

Protective Equipment for Firefighters

As in any fire, wear self-contained breathing

apparatus pressure-demand, MSHA/NIOSH

(approved or equivalent) and full protective gear.

Handling and Storage
Proper handling and storage are crucial to minimize exposure risk.

Aspect Precautions

Safe Handling

Obtain special instructions before use. Do not

handle until all safety precautions have been

read and understood. Use personal protective

equipment as required. Wash face, hands and

any exposed skin thoroughly after handling. Do

not eat, drink or smoke when using this product.

Storage
Store locked up. Keep in a dry, cool and well-

ventilated place. Keep container tightly closed.

Incompatible Materials Strong oxidizing agents.

Physical and Chemical Properties
The following data is for Phenazine. The properties of 2,7-Dimethylphenazine, such as its

molecular weight (208.26 g/mol )[2], will differ.
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Property Value

Molecular Formula C12H8N2

Molecular Weight 180.21

Appearance Yellow powder

Melting Point/Range 174 - 177 °C / 345.2 - 350.6 °F

Boiling Point/Range 360 °C / 680 °F @ 760 mmHg

Experimental Protocols
Detailed experimental protocols for assessing the safety of chemical compounds generally

follow standardized guidelines, such as those from the Organisation for Economic Co-operation

and Development (OECD). For the hazards identified for phenazine, the following types of

studies would be relevant:

Acute Oral Toxicity: Typically conducted using a method like OECD Test Guideline 423

(Acute Oral toxicity - Acute Toxic Class Method). This involves administering the substance

to fasted animals at one of a series of fixed dose levels. Observations of effects and mortality

are made over a defined period.

Germ Cell Mutagenicity: Assays such as the Ames test (OECD 471, Bacterial Reverse

Mutation Test) or an in vitro mammalian cell gene mutation test (OECD 476) are used to

detect gene mutations. In vivo tests, like the mammalian erythrocyte micronucleus test

(OECD 474), can assess chromosomal damage.

Safety and Handling Workflow
The following diagram illustrates the logical flow of safety precautions, from initial hazard

identification to emergency response.
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Safety and Handling Workflow for Chemical Compounds
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Caption: Logical workflow for chemical safety precautions.
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This guide is intended for informational purposes only and should not be a substitute for a

formal safety assessment by qualified professionals. Always refer to the most current and

specific safety data available for any chemical before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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